Cas no 61924-59-2 (2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester)

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester structure
61924-59-2 structure
Product name:2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
CAS No:61924-59-2
MF:C13H13NO4
MW:247.246623754501
CID:1630980

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
    • Inchi: 1S/C13H13NO4/c1-2-18-13(15)12(14(16)17)10-6-9-11-7-4-3-5-8-11/h3-10H,2H2,1H3
    • InChI Key: FDLMRYDMYVJTLX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C([N+]([O-])=O)=CC=CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 247.08449

Experimental Properties

  • Density: 1.199±0.06 g/cm3(Predicted)
  • Melting Point: 77-79 °C
  • Boiling Point: 405.0±45.0 °C(Predicted)
  • PSA: 69.44

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